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Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chemiresistive sensors based on metal oxide nanomaterials are gaining significant attention

for their potential in various applications, including environmental monitoring, industrial safety,

and medical diagnostics. Among these materials, spinel oxides with the general formula AB2O4

offer unique electronic and catalytic properties that make them promising candidates for gas

sensing. This document provides a detailed protocol for the fabrication of chemiresistive

sensors based on chromium (III) nickel (II) oxide (Cr2NiO4), a p-type semiconductor.

While specific literature on Cr2NiO4 for gas sensing applications is limited, this protocol is

based on established methods for the synthesis of similar spinel oxide nanoparticles and the

fabrication of chemiresistive sensor devices. The presented methodologies are intended to

serve as a comprehensive guide for researchers and professionals in the field.

Data Presentation: Performance of Spinel Oxide-
Based Gas Sensors
The performance of chemiresistive sensors is evaluated based on several key parameters. The

following table summarizes typical performance data for various spinel ferrite (a class of

materials structurally similar to Cr2NiO4) gas sensors to provide a comparative benchmark.
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Sensing
Material

Target Gas
Operating
Temperatur
e (°C)

Response
(%)

Response
Time (s)

Recovery
Time (s)

CoFe2O4
Ethanol (100

ppm)
200 110 - -

CoFe2O4 LPG (5 ppm) 250 0.72 3 48

CdFe2O4 Ethanol 300 48 - -

ZnFe2O4
Ammonia (25

ppm)
Room Temp. High 7 7

NiFe2O4 LPG - High - -

Note: The response of a p-type semiconductor gas sensor is typically defined as (Rg - Ra) / Ra

or Rg / Ra, where Ra is the resistance in air and Rg is the resistance in the target gas. The

specific definition can vary between studies.

Experimental Protocols
Synthesis of Cr2NiO4 Nanoparticles
This protocol describes the synthesis of Cr2NiO4 nanoparticles via a hydrothermal method, a

common technique for producing crystalline metal oxide nanoparticles.

Materials:

Nickel(II) nitrate hexahydrate (Ni(NO3)2·6H2O)

Chromium(III) nitrate nonahydrate (Cr(NO3)3·9H2O)

Sodium hydroxide (NaOH)

Ethanol (C2H5OH)

Deionized (DI) water

Equipment:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Teflon-lined stainless-steel autoclave

Magnetic stirrer with hotplate

Centrifuge

Oven

Mortar and pestle

Procedure:

Precursor Solution Preparation:

Dissolve stoichiometric amounts of Ni(NO3)2·6H2O and Cr(NO3)3·9H2O in DI water to

form a mixed salt solution. The molar ratio of Ni:Cr should be 1:2.

Stir the solution vigorously for 30 minutes to ensure homogeneity.

Precipitation:

Slowly add a NaOH solution (e.g., 2 M) dropwise to the mixed salt solution while stirring

continuously until the pH reaches a desired value (typically between 8 and 10) to

precipitate the metal hydroxides.

Hydrothermal Treatment:

Transfer the resulting suspension into a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it in an oven at a specific temperature (e.g., 180-220 °C) for a

designated period (e.g., 12-24 hours).

Washing and Drying:

After the autoclave has cooled down to room temperature, collect the precipitate by

centrifugation.
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Wash the precipitate multiple times with DI water and ethanol to remove any unreacted

precursors and byproducts.

Dry the washed precipitate in an oven at a low temperature (e.g., 80 °C) overnight.

Calcination:

Grind the dried powder using a mortar and pestle.

Calcine the powder in a furnace at a high temperature (e.g., 500-700 °C) for several hours

to obtain the crystalline Cr2NiO4 spinel phase. The exact temperature and duration should

be optimized based on material characterization.

Fabrication of the Chemiresistive Sensor Device
This protocol outlines the fabrication of a thick film chemiresistive sensor on an alumina

substrate with interdigitated electrodes (IDEs).

Materials:

Synthesized Cr2NiO4 nanoparticles

Organic binder (e.g., ethyl cellulose)

Solvent (e.g., terpineol)

Alumina (Al2O3) substrate with pre-patterned gold (Au) or platinum (Pt) interdigitated

electrodes (IDEs)

Equipment:

Screen printer or doctor blade

Tube furnace

Wire bonder (optional)

Procedure:
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Sensing Paste Preparation:

Mix the synthesized Cr2NiO4 powder with an organic binder and a solvent to form a

homogeneous paste. The ratio of the components should be optimized to achieve a

suitable viscosity for deposition.

Deposition of the Sensing Film:

Deposit the Cr2NiO4 paste onto the interdigitated electrodes of the alumina substrate

using a screen-printing or doctor-blade technique to form a thick film.

Drying and Sintering:

Dry the coated substrate at a low temperature (e.g., 100-150 °C) to evaporate the solvent.

Sinter the film in a tube furnace at a high temperature (e.g., 400-600 °C) to burn out the

organic binder and form a stable and porous sensing layer. The sintering profile (heating

rate, temperature, and duration) is critical for the sensor's performance.

Contact Wiring:

Attach platinum or gold wires to the contact pads of the IDEs using silver paste and heat

treatment, or through wire bonding.

Mandatory Visualizations
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Caption: Experimental workflow for the fabrication of Cr2NiO4-based chemiresistive sensors.
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Caption: Proposed gas sensing mechanism for a p-type Cr2NiO4 sensor with a reducing gas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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